Cas no 4231-70-3 (Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)-)

• Product Name: Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)-
• CAS No: 4231-70-3
• MF: C₁₃H₈ClN₃O
• MW: 257.675121307373
• MDL: MFCD00475616
• CID: 325095
• PubChem ID: 24881647
• Update Time: 2025-11-02

Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)-
• 1-4'-chlorobenzoylbenzotriazole
• 1-p-chlorobenzoylbenzotriazole
• p-chlorobenzoyl-1H-1,2,3-benzotriazole
• BDBM50457218
• CHEMBL4212996
• CS-0362757
• (1H-Benzo[d][1,2,3]triazol-1-yl)(4-chlorophenyl)methanone
• CBChromo1_000151
• 4231-70-3
• BRD-K39385714-001-02-8
• 1-(4-Chlorobenzoyl)-1H-benzotriazole
• SCHEMBL2494940
• AKOS000487767
• 1-(4-chlorobenzoyl)-1H-1,2,3-benzotriazole
• Cambridge id 5190261
• 1H-1,2,3-BENZOTRIAZOL-1-YL(4-CHLOROPHENYL)METHANONE
• DTXSID60353640
• EU-0044993
• SR-01000493646-1
• 1-(4-Chlorobenzoyl)-1H-benzotriazole, 97%
• MFCD00475616
• SR-01000493646
• benzotriazol-1-yl-(4-chlorophenyl)methanone
• 1-(4-CHLOROBENZOYL)-1H-BENZOTRIAZOLE&
• DTXCID10304703
• STK036307
• 1H-Benzotriazol-1-yl(4-chlorophenyl)methanone
• 1-(4-CHLOROBENZOYL)-1,2,3-BENZOTRIAZOLE

• MDL： MFCD00475616
• Inchi： 1S/C13H8ClN3O/c14-10-7-5-9(6-8-10)13(18)17-12-4-2-1-3-11(12)15-16-17/h1-8H
• InChI Key： BLJBQVQHDXUDTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 257.03600
• Monoisotopic Mass: 257.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.4
• Melting Point: 135-139 °C (lit.)
• Boiling Point: 446°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.693
• PSA: 47.78000
• LogP: 2.77320
• Solubility: Not determined

Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)-

Comprehensive Overview of Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)- (CAS No. 4231-70-3): Properties, Applications, and Industry Insights

Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)- (CAS No. 4231-70-3) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in industrial and research settings. This compound, often referred to by its systematic name or CAS number, belongs to the class of benzotriazole derivatives, which are known for their stability and functional diversity. The presence of both a benzotriazole moiety and a 4-chlorophenyl group in its structure contributes to its distinct chemical properties, making it valuable in synthetic chemistry and material science.

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The synthesis of Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)- typically involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and solubility profile make it suitable for use in polar solvents, which is critical for applications in catalysis and fine chemical production. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

From an environmental and safety perspective, CAS No. 4231-70-3 is subject to rigorous handling protocols to minimize risks during storage and transportation. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended when working with this compound. This aligns with the growing industry focus on sustainable chemistry and green alternatives, topics frequently searched by professionals seeking eco-friendly solutions.

Innovations in organic synthesis and material science continue to expand the applications of Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)-. For instance, its role in electronic materials, such as organic semiconductors, is under investigation, driven by the demand for high-performance flexible electronics. Additionally, its potential as a biologically active scaffold in medicinal chemistry has sparked interest, with researchers exploring its derivatives for therapeutic applications.

In summary, Methanone,1H-benzotriazol-1-yl(4-chlorophenyl)- (CAS No. 4231-70-3) represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its multifaceted uses, coupled with ongoing research into novel applications, ensure its relevance in evolving fields such as nanotechnology, renewable energy, and smart materials. For those seeking detailed technical data or procurement options, keywords like "buy 4231-70-3" or "benzotriazole supplier" can yield targeted resources.